Cas no 2034234-45-0 (4-(pentyloxy)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide)

• Product Name: 4-(pentyloxy)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide
• CAS No: 2034234-45-0
• MF: C₂₁H₂₅N₅O₂
• MW: 379.455504179001
• CID: 5332544
• Update Time: 2025-05-22

4-(pentyloxy)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(pentyloxy)-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide
• 4-(pentyloxy)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide
• 4-pentoxy-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]benzamide

• Inchi： 1S/C21H25N5O2/c1-2-3-4-15-28-18-7-5-17(6-8-18)21(27)25-12-14-26-13-11-24-20(26)19-16-22-9-10-23-19/h5-11,13,16H,2-4,12,14-15H2,1H3,(H,25,27)
• InChI Key： MHDWVIUGJPNYON-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(NCCN1C=CN=C1C1C=NC=CN=1)=O)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 456
• XLogP3: 2.2
• Topological Polar Surface Area: 81.9

Additional information on 4-(pentyloxy)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide

4-(Pentyloxy)-N-{2-[2-(Pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide: A Comprehensive Overview

The compound 4-(pentyloxy)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide, identified by the CAS number 2034234-45-0, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, material synthesis, and advanced chemical engineering. Recent studies have highlighted its role in enhancing the efficiency of catalytic processes and its ability to act as a versatile building block in organic synthesis.

The molecular structure of 4-(pentyloxy)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide is characterized by a benzamide core, which serves as a foundational element for various chemical reactions. The presence of the pentyloxy group introduces hydrophobicity, while the imidazole ring imparts aromaticity and potential for hydrogen bonding. These features collectively make the compound suitable for applications in both medicinal chemistry and materials science. Recent research has demonstrated its ability to act as a template for self-assembling structures, which could be pivotal in the development of new materials with tailored properties.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and selective oxidation. The use of advanced catalysts has significantly improved the yield and purity of the product. For instance, recent studies have employed palladium-catalyzed cross-coupling reactions to streamline the synthesis process, making it more efficient and scalable for industrial applications. This approach not only enhances the overall quality of the compound but also reduces production costs, making it more accessible for widespread use.

The application of 4-(pentyloxy)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide in drug discovery is particularly noteworthy. Its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), has positioned it as a valuable lead compound in pharmaceutical research. Recent findings suggest that it exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, offering new avenues for therapeutic intervention.

Beyond pharmacology, this compound has shown promise in materials science. Its unique combination of hydrophobic and aromatic groups enables it to form stable supramolecular assemblies, which are highly desirable in the development of advanced materials such as sensors, catalysts, and nanomaterials. For example, recent studies have utilized this compound as a precursor for constructing porous frameworks with high surface area and exceptional stability under harsh conditions.

In conclusion, 4-(pentyloxy)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide (CAS No: 2034234-45-0) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its structural versatility, combined with recent advancements in synthetic methodologies and application-oriented research, underscores its importance as a valuable tool in modern chemistry. As ongoing studies continue to uncover new properties and uses for this compound, its role in driving innovation across various industries is expected to grow significantly.